![molecular formula C23H26N4O2 B5640247 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-indol-1-yl)ethyl]acetamide](/img/structure/B5640247.png)
2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-indol-1-yl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds akin to 2-(1-Benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-indol-1-yl)ethyl]acetamide often involves the strategic insertion of a piperazine unit and subsequent acylation reactions. For example, Shibuya et al. (2018) detailed the synthesis of a related compound by introducing a piperazine unit, enhancing aqueous solubility and oral absorption, marking it as a clinical candidate for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Molecular Structure Analysis
Molecular structure analysis is crucial for understanding the compound's potential interactions and stability. The structure-activity relationship, as discussed by Iemura et al. (1986), emphasizes the role of specific groups in enhancing biological activity, such as the oxygen atom in substituted oxyethyl groups contributing to potent antihistaminic activity (Iemura et al., 1986).
Chemical Reactions and Properties
The chemical properties of these compounds include their ability to undergo various reactions, such as acylation and cyclization, to introduce or modify functional groups that are critical for their biological activity. For instance, the synthesis and antitumor activity of N-(5-benzyl-4-(tert-butyl) thiazol-2-yl)-2-(piperazin-1-yl)acetamides highlight the importance of structural modifications for enhanced antiproliferative activity (Wu et al., 2017).
Physical Properties Analysis
The physical properties, such as solubility and melting point, are influenced by the compound's structure. The introduction of a piperazine unit, as seen in the synthesis by Shibuya et al. (2018), significantly improved aqueous solubility, a critical factor for oral bioavailability (Shibuya et al., 2018).
Chemical Properties Analysis
Chemical properties, including reactivity with biological targets and stability, are pivotal in determining a compound's therapeutic potential. The study by Raghavendra et al. (2012) on N-(benzo[d]thiazol-2-yl)-2-(piperazin-1-yl)acetamide analogs as COX-2 inhibitors provides insights into the chemical interactions that mediate anti-inflammatory effects, highlighting the significance of molecular docking in understanding these interactions (Raghavendra et al., 2012).
properties
IUPAC Name |
2-(1-benzyl-3-oxopiperazin-2-yl)-N-(2-indol-1-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O2/c28-22(24-11-14-26-13-10-19-8-4-5-9-20(19)26)16-21-23(29)25-12-15-27(21)17-18-6-2-1-3-7-18/h1-10,13,21H,11-12,14-17H2,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZKKAIQVOFRFPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(C(=O)N1)CC(=O)NCCN2C=CC3=CC=CC=C32)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-benzyl-3-oxopiperazin-2-yl)-N-(2-indol-1-ylethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.